Cas no 583037-08-5 (2,4-Pentanediol, 3-butyl-)

• Product Name: 2,4-Pentanediol, 3-butyl-
• CAS No: 583037-08-5
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 1609832
• Update Time: 2024-08-30

2,4-Pentanediol, 3-butyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanediol, 3-butyl-

• Inchi： 1S/C9H20O2/c1-4-5-6-9(7(2)10)8(3)11/h7-11H,4-6H2,1-3H3
• InChI Key： CONIZHNDCKIDRA-UHFFFAOYSA-N
• SMILES： CC(O)C(CCCC)C(O)C

Computed Properties

• Exact Mass: 160.1464

Experimental Properties

• Density: 0.925±0.06 g/cm3(Predicted)
• Boiling Point: 245.7±8.0 °C(Predicted)
• PSA: 40.46
• pka: 14.72±0.20(Predicted)